Cas no 78982-77-1 (1-(3,5-dichlorophenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(3,5-dichlorophenyl)-2-(methylamino)ethan-1-ol
• CAS No: 78982-77-1
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• CID: 6431354
• PubChem ID: 62775077
• Update Time: 2025-10-29

1-(3,5-dichlorophenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichlorophenyl)-2-(methylamino)ethan-1-ol
• AKOS012069035
• EN300-1986581
• 78982-77-1
• CS-0352373
• Benzenemethanol, 3,5-dichloro-α-[(methylamino)methyl]-

• Inchi： 1S/C9H11Cl2NO/c1-12-5-9(13)6-2-7(10)4-8(11)3-6/h2-4,9,12-13H,5H2,1H3
• InChI Key： JKPDQHUALAHWOP-UHFFFAOYSA-N
• SMILES： C(C1C=C(Cl)C=C(Cl)C=1)(O)CNC

Computed Properties

• Exact Mass: 219.0217694g/mol
• Monoisotopic Mass: 219.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 341.2±37.0 °C(Predicted)
• pka: 13.46±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(3,5-dichlorophenyl)-2-(methylamino)ethan-1-ol

Introduction to 1-(3,5-Dichlorophenyl)-2-(Methylamino)Ethan-1-Ol (CAS No. 78982-77-1)

1-(3,5-Dichlorophenyl)-2-(Methylamino)Ethan-1-Ol, commonly referred to by its CAS number CAS No. 78982-77-1, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a dichlorophenyl group attached to an ethanamine backbone. The presence of the methylamino group further enhances its reactivity and functional versatility.

The synthesis of 1-(3,5-Dichlorophenyl)-2-(Methylamino)Ethan-1-Ol involves a series of well-established organic reactions, including nucleophilic substitution and amine alkylation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing both time and energy consumption.

In terms of applications, this compound has garnered attention in the pharmaceutical industry due to its potential as an intermediate in drug synthesis. Studies have shown that derivatives of CAS No. 78982-77-1 exhibit promising anti-inflammatory and antioxidant properties. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted its role as a precursor in the development of novel anti-cancer agents.

Beyond pharmacology, 1-(3,5-Dichlorophenyl)-2-(Methylamino)Ethan-1-Ol has found utility in materials science as well. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

Recent research has also focused on the environmental impact of this compound. Studies indicate that under certain conditions, it can undergo biodegradation, reducing its persistence in aquatic environments. However, further investigations are required to fully understand its ecological footprint and develop strategies for sustainable use.

In conclusion, 1-(3,5-Dichlorophenyl)-2-(Methylamino)Ethan-1-Ol (CAS No. 78982-77-1) stands as a pivotal compound with diverse applications across multiple disciplines. Its continued exploration in cutting-edge research promises new insights into its potential uses and contributions to scientific advancement.